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WH-4-023 at a Glance

Table 1: Key Profiling Data for WH-4-023

Aspect Details

Primary Target & Role Potent and selective dual Lck/Src inhibitor [1] [2] [3]

IC50 (Cell-Free Assays) Lck: 2 nM; Src: 6 nM [1] [2] [3]

Other Key Targets SIK1 (IC50: 10 nM), SIK2 (IC50: 22 nM), SIK3 (IC50: 60 nM) [1] [2]
Selectivity >300-fold selective against p38a and KDR [1] [3]

Molecular Weight 568.67 [1] [2] [3]

CAS Number 837422-57-8 [2] [3]

Table 2: Cellular Growth Inhibition (Selected Cell Lines) [1] This table shows a sample of the over 50

cell lines screened. The full dataset is available in the source material.

Cell Line Origin Growth Inhibition IC50 (uM)

LAMA-84 Human Chronic Myelogenous Leukemia 0.0000038
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Cell Line Origin Growth Inhibition IC50 (uM)
EoL-1-cell Human Leukemia 0.0000095

K-562 Human Chronic Myelogenous Leukemia 0.0001617

BV-173 Human Chronic Myelogenous Leukemia 0.0005143

A704 Human Renal Adenocarcinoma 0.001268

Lck Kinase Assay Protocol

This detailed protocol is adapted from the methodology used in the original research to characterize WH-4-

023 [2] [3].

e Assay Principle: A Homogeneous Time-Resolved Fluorescence (HTRF) assay that measures the ATP-

dependent phosphorylation of a biotinylated peptide substrate by the Lck kinase domain.

e Key Reagents:

o Enzyme: GST-tagged Lck kinase domain (amino acids 225-509), 250 pM final concentration.
o Substrate: Biotinylated gastrin peptide, 1.2 uM final concentration.
o Cofactor: ATP, 0.5 uM final concentration (near its apparent Km of 0.6 pM).
o Test Compound: WH-4-023 in DMSO.
o Assay Buffer: 50 mM HEPES (pH 7.5), 50 mM NaCl, 20 mM MgClz, 5 mM MnClz, 2 mM DTT,
0.05% BSA.
o Detection Reagents:
= Streptavidin-Allophycocyanin (SA-APC): Final concentration 0.4 pg/mL.
= Europium-labeled Anti-Phosphotyrosine Antibody (Eu-anti-PY): Final concentration
0.025 nM.
= Detection Buffer: 50 mM Tris (pH 7.5), 100 mM NaCl, 3 mM EDTA, 0.05% BSA, 0.1%
Tween-20.

¢ Procedure:

o Reaction Setup: In a reaction plate, combine the assay buffer, ATP, biotinylated gastrin
substrate, and the Lck enzyme.
o Inhibition: Add WH-4-023 (or DMSO as a vehicle control) to initiate the reaction.
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o Incubation: Allow the kinase reaction to proceed for a suitable period (exact duration not
specified in sources).
o Termination & Detection: Quench the reaction by adding 160 uL of detection buffer containing

the SA-APC and Eu-anti-PY antibodies.
o Reading: Measure the fluorescence emission at 615 nm and 655 nm on a compatible plate

reader (e.g., a Discovery fluorescence plate reader) with excitation at 320 nm.
o Data Analysis: The HTRF signal is calculated from the ratio of the two emissions, and IC50

values are determined from dose-response curves of WH-4-023.

Biological Context of Lck and WH-4-023

To understand the application of this protocol, it's helpful to know the target's role.

e Lck in T-cell Signaling: Lck (Lymphocyte-specific protein tyrosine kinase) is a crucial cytoplasmic
tyrosine kinase in T cells [4]. It initiates the T-cell receptor (TCR) signaling cascade by
phosphorylating Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) on the CD3 chains of the
TCR complex [5] [4] [6]. This action recruits and activates another kinase, ZAP-70, leading to a full
downstream signaling cascade for T-cell activation [5] [6].

e Therapeutic Implications: By potently inhibiting Lck, WH-4-023 can suppress T-cell activation
pathways. This mechanism is relevant for researching inflammatory diseases and certain cancers,
such as T-cell acute lymphoblastic leukemia (T-ALL), where LCK signaling can drive uncontrolled cell
proliferation [7].

The following diagram illustrates this key signaling pathway that WH-4-023 inhibits.
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Diagram 1: WH-4-023 inhibits Lck, a central kinase in the early T-cell receptor signaling cascade.

Experimental Workflow Summary

This flowchart outlines the general experimental workflow based on the provided protocol.
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Diagram 2: A generalized workflow for conducting the Lck kinase inhibition assay with WH-4-023.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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